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Compound of Interest

Compound Name: 4-Nitrosalicylic acid

Cat. No.: B050511

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
Nitrosalicylic acid (CAS No. 619-19-2), a chemical intermediate utilized in various research
and pharmaceutical applications. Adherence to these guidelines is crucial to ensure the safety
of laboratory personnel and the integrity of experimental work.

Hazard Identification and Classification

4-Nitrosalicylic acid is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to
understand and communicate these hazards effectively.

GHS Hazard Summary

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
— Single Exposure irritation
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GHS Pictogram:
Irritant (Exclamation Mark)

Signal Word: Warning

Precautionary Measures and Personal Protective
Equipment (PPE)

Strict adherence to precautionary measures and the use of appropriate personal protective
equipment are mandatory when handling 4-Nitrosalicylic acid.

Precautionary Statements

The following precautionary statements outline the necessary steps for safe handling, storage,
and disposal.
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Type Code Precautionary Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapours/sp
ray.[1][2]
Wash skin thoroughly after
P264 .
handling.[1][2][3]
Do not eat, drink or smoke
P270 _ _
when using this product.[1]
Use only outdoors or in a well-
P271 _
ventilated area.[1][2]
Wear protective
loves/protective clothing/eye
P280 I P gy

protection/face protection.[1][2]

[3]

IF SWALLOWED: Call a
Response P301+P312 POISON CENTER/doctor if

you feel unwell.[1]

IF ON SKIN: Wash with plenty
of water.[1][2][3]

P302+P352

IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.[1][2]

IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[1][2][3]

Call a POISON

P312 CENTER/doctor if you feel
unwell.[1]

P330 Rinse mouth.[1]
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If skin irritation occurs: Get

P332+P313 ) ) )
medical advice/attention.[1]
If eye irritation persists: Get
P337+P313 , _ ,
medical advice/attention.[1][3]
Take off contaminated clothing
P362+P364 )
and wash it before reuse.[1]
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.[1]
P405 Store locked up.[1]
Dispose of contents/container
. in accordance with
Disposal P501

local/regional/national/internati

onal regulations.[1]

Personal Protective Equipment (PPE)

The following PPE is recommended to minimize exposure to 4-Nitrosalicylic acid.

Protection Type

Specification

Eye/Face Protection

Safety glasses with side-shields conforming to
EN166 or NIOSH-approved safety goggles.[1] A
face shield may be required in situations with a

higher risk of splashing.[3]

Skin Protection

Chemical-resistant, impervious gloves (e.g.,
nitrile rubber).[1][3] Protective clothing, such as

a lab coat, and protective boots if necessary.[3]

Respiratory Protection

A NIOSH-approved dust respirator should be
worn when handling the powder form, especially

if ventilation is inadequate.[1][3]
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Safe Handling and Storage Procedures

Proper handling and storage are critical to maintaining the stability of 4-Nitrosalicylic acid and
preventing accidental exposure.

Handling

e Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
[1] Eyewash stations and safety showers must be readily accessible.[4]

» Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[2][3] Avoid the
formation of dust and aerosols.[1] Do not eat, drink, or smoke in handling areas.[1] Wash
hands thoroughly after handling.[1][3]

Storage

o Storage Conditions: Store in a cool, dry, and dark place in a tightly sealed container.[3] The
recommended storage temperature is room temperature.[5][6]

e Incompatible Materials: Store away from strong oxidizing agents and strong acids.[3][4]

Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.

First-Aid Measures
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Exposure Route First-Aid Procedure

Remove the victim to fresh air and keep at rest
) in a position comfortable for breathing.[3][7] If
Inhalation . . i —
not breathing, give artificial respiration.[1] Seek

medical attention if you feel unwell.[3]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact _ _ _ _
removing contaminated clothing.[3][7] If skin

irritation occurs, seek medical advice.[3]

Immediately rinse cautiously with water for
several minutes.[2][3] Remove contact lenses, if

Eye Contact present and easy to do.[2][3] Continue rinsing
for at least 15 minutes.[7] Seek immediate

medical attention.[7]

Do NOT induce vomiting.[4] Rinse mouth with
Ingestion water.[1][7] Call a physician or poison control

center immediately.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[2][3]
o Unsuitable Extinguishing Media: No information available.

e Hazardous Combustion Products: Thermal decomposition can produce toxic fumes of
carbon oxides (CO, CO2) and nitrogen oxides (NOXx).[4][5]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][4]

Accidental Release Measures

» Personal Precautions: Evacuate personnel from the area.[1] Wear appropriate personal
protective equipment (see Section 2.2).[1][3] Avoid breathing dust.[1]
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e Environmental Precautions: Prevent the product from entering drains or waterways.[1][3]

o Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed
container for disposal.[1] Avoid generating dust.[3]

Toxicological Information

Understanding the toxicological properties of 4-Nitrosalicylic acid is essential for risk
assessment.

Toxicity Metric Value Species
LD50 Oral 650 mg/kg Mouse
4700 mg/kg Rat

Toxicological Summary:

4-Nitrosalicylic acid is considered moderately toxic if ingested.[8][9] It is also classified as a
poison by the intraperitoneal route.[5][9] There is limited evidence regarding its long-term
carcinogenic effects, and it is not currently classified as a carcinogen by major regulatory
agencies.[8]

Disposal Considerations

Dispose of 4-Nitrosalicylic acid and its containers in accordance with all applicable local,
regional, national, and international regulations.[1] Do not allow the chemical to enter the
environment.[1]

Experimental Workflow and Safety Checkpoints

The following diagram illustrates a typical experimental workflow involving 4-Nitrosalicylic
acid, highlighting critical safety checkpoints.
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Click to download full resolution via product page

Caption: Experimental workflow with safety checkpoints for handling 4-Nitrosalicylic acid.

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for 4-Nitrosalicylic acid. It is not a substitute for a thorough understanding of the
Safety Data Sheet (SDS) and institutional safety protocols. Always consult the most current
SDS for this compound before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050511#4-nitrosalicylic-acid-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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